1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: 1-[5-hydroxy-3-pyridin-3-yl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C13H14F3N3O2/c1-8(2)11(20)19-12(21,13(14,15)16)6-10(18-19)9-4-3-5-17-7-9/h3-5,7-8,21H,6H2,1-2H3
• InChI Key: LLAXJIRXCKVXEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1C(CC(=N1)C2=CN=CC=C2)(C(F)(F)F)O
• Molecular Formula: C13H14F3N3O2
• Molecular Weight: 301.26 g/mol

Description

1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it is believed to work by inhibiting specific enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has significant effects on various biochemical and physiological processes. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its potential for use in cancer research. However, one limitation is that the compound is relatively new, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research involving 1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol. One area of research is the development of more efficient synthesis methods for this compound. Additionally, further investigation is needed to fully understand its mechanism of action and potential use in the treatment of various diseases. Finally, research should be conducted to identify any potential side effects or toxicity associated with the use of this compound.
In conclusion, 1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound with significant potential for use in scientific research. Its synthesis method, mechanism of action, and potential applications have been studied extensively, and future directions for research have been identified. While more research is needed to fully understand this compound's potential, it represents a promising avenue for future scientific investigation.

Scientific Research Applications

1-isobutyryl-3-(3-pyridinyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been studied extensively for its potential applications in scientific research. It has been found to have significant activity against various types of cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.